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Compound of Interest

Compound Name: BPN-15606

Cat. No.: B15619433 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals are paramount to ensuring a safe and compliant work

environment. This guide provides essential, step-by-step logistical information for the proper

disposal of BPN-15606, a potent, orally active γ-secretase modulator. While specific

institutional protocols should always be followed, this document outlines the core procedures

for the safe management of this research chemical.

Chemical and Physical Properties of BPN-15606
A thorough understanding of a compound's properties is the first step in safe handling and

disposal. Below is a summary of the known characteristics of BPN-15606.
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Property Value Source

Molecular Formula C23H23FN6O [1]

Molecular Weight 418.476 g/mol [1]

CAS Number 1914989-49-3 [1][2]

Appearance Solid [2]

Purity 99.96% [2]

Solubility Soluble in DMSO [2]

Storage

Store at -20°C for 1 month or

-80°C for 6 months (protect

from light, stored under

nitrogen)

[2]

Step-by-Step Disposal Protocol for BPN-15606
The following protocol provides a general framework for the safe disposal of BPN-15606. It is

imperative to consult your institution's Environmental Health and Safety (EHS) department for

specific guidelines and requirements.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety glasses with side shields (or

goggles), and chemical-resistant gloves (nitrile or neoprene recommended).

2. Decontamination of Labware:

All labware (e.g., glassware, spatulas, magnetic stir bars) that has come into contact with

BPN-15606 should be decontaminated.

Rinse contaminated labware with a suitable solvent in which BPN-15606 is soluble, such as

DMSO, followed by a rinse with an appropriate secondary solvent like ethanol or

isopropanol.

Collect all solvent rinsates as chemical waste. Do not dispose of them down the drain.
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3. Management of Solid Waste:

Unused or Expired BPN-15606: Keep the compound in its original, clearly labeled container.

If the original container is compromised, transfer it to a new, compatible, and properly

labeled container.

Contaminated Materials: Any solid materials, such as weigh boats, pipette tips, and

contaminated paper towels, should be collected in a dedicated, sealed, and clearly labeled

hazardous waste bag or container.

4. Management of Liquid Waste:

Stock Solutions: Unused or expired stock solutions of BPN-15606 should be collected in a

designated, sealed, and clearly labeled hazardous waste container.

Solvent Rinsates: As mentioned in the decontamination step, all solvent rinsates should be

collected in a separate, compatible, and labeled hazardous waste container.

Aqueous Solutions: If BPN-15606 has been used in aqueous buffers, these solutions must

also be treated as chemical waste and collected for disposal. Do not pour aqueous solutions

containing BPN-15606 down the drain.

5. Waste Segregation and Labeling:

Segregate BPN-15606 waste from other chemical waste streams unless specifically

instructed otherwise by your EHS department.

All waste containers must be clearly labeled with the full chemical name ("BPN-15606"), the

concentration (if in solution), and the appropriate hazard warnings. Follow your institution's

specific labeling requirements.

6. Storage of Waste:

Store all BPN-15606 waste in a designated, secure, and well-ventilated satellite

accumulation area until it is collected by your institution's EHS personnel.

Ensure that waste containers are sealed to prevent spills or the release of vapors.
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7. Final Disposal:

Your institution's EHS department will arrange for the final disposal of the collected chemical

waste through a licensed hazardous waste disposal company.

Logical Workflow for BPN-15606 Disposal
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of BPN-15606 and associated materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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